Cas no 1251619-44-9 (3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole)

• Product Name: 3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole
• CAS No: 1251619-44-9
• MF: C₁₉H₁₃FN₆O
• MW: 360.344526052475
• CID: 6097272
• PubChem ID: 49666888
• Update Time: 2025-08-05

3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole
• 1H-Indole, 6-[3-[1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazol-5-yl]-
• 3-(1-(3-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole
• 1251619-44-9
• 6-(3-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole
• AKOS021944715
• F3406-9269

• Inchi： 1S/C19H13FN6O/c20-15-3-1-2-12(8-15)10-26-11-17(23-25-26)18-22-19(27-24-18)14-5-4-13-6-7-21-16(13)9-14/h1-9,11,21H,10H2
• InChI Key： PYCCEHBXMSLEGC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3ON=C(C4=CN(CC5=CC=CC(F)=C5)N=N4)N=3)=C2)C=C1

Computed Properties

• Exact Mass: 360.11348722g/mol
• Monoisotopic Mass: 360.11348722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 647.2±65.0 °C(Predicted)
• pka: 14.92±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole

3-[1-[(3-Fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No. 1251619-44-9, known as 3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule is a derivative of the oxadiazole class, which is widely recognized for its versatility in drug design and material science applications.

The chemical structure of this compound is characterized by the presence of a triazole ring and an indole moiety, both of which are known for their ability to engage in hydrogen bonding and π-interactions. The 3-fluorophenyl group further enhances the molecule's electronic properties, making it a promising candidate for various applications. Recent studies have highlighted its potential as a modulator of kinase activity, which could pave the way for novel therapeutic interventions.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically begins with the preparation of the indole derivative. The subsequent incorporation of the triazole ring is achieved through a click chemistry approach, leveraging the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product.

The biological evaluation of this compound has revealed intriguing insights into its pharmacokinetic profile. Preclinical studies indicate that it exhibits favorable absorption and distribution properties, making it a viable candidate for oral administration. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or cancer cells.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have identified key residues in target proteins that are critical for binding affinity, providing valuable insights for further optimization. For instance, modifications to the fluorophenyl group have been shown to significantly enhance binding affinity without compromising selectivity.

In terms of applications, this compound has shown promise in several therapeutic areas. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its anti-proliferative effects on cancer cells highlight its potential as an anti-cancer agent.

Looking ahead, ongoing research is focused on optimizing the synthetic route to improve scalability and reduce costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. The integration of advanced analytical techniques, such as mass spectrometry and NMR spectroscopy, will further enhance our understanding of its stability and degradation pathways.

In conclusion, 3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole represents a compelling example of how modern chemical synthesis and biological evaluation can converge to yield innovative compounds with significant therapeutic potential. As research continues to unfold, this molecule is poised to make a meaningful impact in both academic and industrial settings.